Theliatinib
Theliatinib
Xiliertinib is an orally available, ATP-competitive inhibitor of the epidermal growth factor receptor (EGFR), with potential antineoplastic activity. Upon oral administration, xiliertinib binds to and inhibits the activity of EGFR. This prevents EGFR-mediated signaling, and may lead to both induction of cell death and inhibition of tumor growth in EGFR-overexpressing cells. EGFR, a receptor tyrosine kinase mutated in many tumor cell types, plays a key role in tumor cell proliferation and tumor vascularization.
Brand Name:
Vulcanchem
CAS No.:
1353644-70-8
VCID:
VC0545157
InChI:
InChI=1S/C25H26N6O2/c1-4-16-6-5-7-18(10-16)28-24-19-11-21(23(33-3)12-20(19)26-15-27-24)29-25(32)31-13-17-8-9-30(2)22(17)14-31/h1,5-7,10-12,15,17,22H,8-9,13-14H2,2-3H3,(H,29,32)(H,26,27,28)/t17-,22+/m1/s1
SMILES:
CN1CCC2C1CN(C2)C(=O)NC3=C(C=C4C(=C3)C(=NC=N4)NC5=CC=CC(=C5)C#C)OC
Molecular Formula:
C25H26N6O2
Molecular Weight:
442.5 g/mol
Theliatinib
CAS No.: 1353644-70-8
Cat. No.: VC0545157
Molecular Formula: C25H26N6O2
Molecular Weight: 442.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Xiliertinib is an orally available, ATP-competitive inhibitor of the epidermal growth factor receptor (EGFR), with potential antineoplastic activity. Upon oral administration, xiliertinib binds to and inhibits the activity of EGFR. This prevents EGFR-mediated signaling, and may lead to both induction of cell death and inhibition of tumor growth in EGFR-overexpressing cells. EGFR, a receptor tyrosine kinase mutated in many tumor cell types, plays a key role in tumor cell proliferation and tumor vascularization. |
|---|---|
| CAS No. | 1353644-70-8 |
| Molecular Formula | C25H26N6O2 |
| Molecular Weight | 442.5 g/mol |
| IUPAC Name | (3aR,6aR)-N-[4-(3-ethynylanilino)-7-methoxyquinazolin-6-yl]-1-methyl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole-5-carboxamide |
| Standard InChI | InChI=1S/C25H26N6O2/c1-4-16-6-5-7-18(10-16)28-24-19-11-21(23(33-3)12-20(19)26-15-27-24)29-25(32)31-13-17-8-9-30(2)22(17)14-31/h1,5-7,10-12,15,17,22H,8-9,13-14H2,2-3H3,(H,29,32)(H,26,27,28)/t17-,22+/m1/s1 |
| Standard InChI Key | FSXCKIBROURMFT-VGSWGCGISA-N |
| Isomeric SMILES | CN1CC[C@H]2[C@@H]1CN(C2)C(=O)NC3=C(C=C4C(=C3)C(=NC=N4)NC5=CC=CC(=C5)C#C)OC |
| SMILES | CN1CCC2C1CN(C2)C(=O)NC3=C(C=C4C(=C3)C(=NC=N4)NC5=CC=CC(=C5)C#C)OC |
| Canonical SMILES | CN1CCC2C1CN(C2)C(=O)NC3=C(C=C4C(=C3)C(=NC=N4)NC5=CC=CC(=C5)C#C)OC |
| Appearance | Solid powder |
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